![molecular formula C24H19N3O4S B265314 1-[4-(Allyloxy)phenyl]-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B265314.png)
1-[4-(Allyloxy)phenyl]-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
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Overview
Description
1-[4-(Allyloxy)phenyl]-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as AMTP, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. The compound belongs to the class of pyrrole derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 1-[4-(Allyloxy)phenyl]-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which is beneficial in the treatment of neurodegenerative diseases. Additionally, this compound has been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to decrease the levels of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the inflammatory response. Additionally, this compound has been shown to increase the levels of antioxidants such as glutathione, which help to protect cells from oxidative damage. In animal studies, this compound has been shown to improve cognitive function and memory, which is beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[4-(Allyloxy)phenyl]-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its high potency and selectivity. It has been shown to have a high affinity for its target enzymes and receptors, which makes it a useful tool for studying their functions. Additionally, this compound has low toxicity, which makes it a safer alternative to other compounds that may have harmful side effects. However, one limitation of using this compound in lab experiments is its high cost of synthesis, which may limit its availability for research purposes.
Future Directions
There are several future directions for the study of 1-[4-(Allyloxy)phenyl]-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One area of research is the development of more efficient and cost-effective synthesis methods. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Future studies may also focus on the development of derivatives of this compound that have improved potency and selectivity. Overall, the study of this compound has the potential to lead to the development of new treatments for neurodegenerative diseases and cancer.
Synthesis Methods
1-[4-(Allyloxy)phenyl]-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be synthesized using a multi-step process that involves the reaction of different compounds. The first step is the synthesis of 4-(allyloxy)phenylboronic acid, which is obtained by reacting allyl alcohol with 4-bromophenylboronic acid. The second step involves the reaction of 4-(allyloxy)phenylboronic acid with 7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in the presence of a palladium catalyst. The final step is the purification of the product using column chromatography.
Scientific Research Applications
1-[4-(Allyloxy)phenyl]-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been studied for its potential therapeutic applications in various fields of research. It has been shown to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been studied for its potential use as an anticancer agent due to its ability to induce apoptosis in cancer cells.
properties
Molecular Formula |
C24H19N3O4S |
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Molecular Weight |
445.5 g/mol |
IUPAC Name |
7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-prop-2-enoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C24H19N3O4S/c1-4-11-30-16-8-6-15(7-9-16)20-19-21(28)17-12-13(2)5-10-18(17)31-22(19)23(29)27(20)24-26-25-14(3)32-24/h4-10,12,20H,1,11H2,2-3H3 |
InChI Key |
KVLMRGVRWLQIGY-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NN=C(S4)C)C5=CC=C(C=C5)OCC=C |
Canonical SMILES |
CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NN=C(S4)C)C5=CC=C(C=C5)OCC=C |
Origin of Product |
United States |
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